Cas no 2680875-56-1 (1-Tert-butyl 3-methyl 3-(4-bromophenyl)pyrrolidine-1,3-dicarboxylate)

• Product Name: 1-Tert-butyl 3-methyl 3-(4-bromophenyl)pyrrolidine-1,3-dicarboxylate
• CAS No: 2680875-56-1
• MF: C₁₇H₂₂BrNO₄
• MW: 384.264884471893
• CID: 5627460
• PubChem ID: 165924071
• Update Time: 2025-11-01

1-Tert-butyl 3-methyl 3-(4-bromophenyl)pyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2680875-56-1
• 1-tert-butyl 3-methyl 3-(4-bromophenyl)pyrrolidine-1,3-dicarboxylate
• EN300-28302151
• 1-Tert-butyl 3-methyl 3-(4-bromophenyl)pyrrolidine-1,3-dicarboxylate

• Inchi： 1S/C17H22BrNO4/c1-16(2,3)23-15(21)19-10-9-17(11-19,14(20)22-4)12-5-7-13(18)8-6-12/h5-8H,9-11H2,1-4H3
• InChI Key： DIXAGCUDWQKIFM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C(=O)OC)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 383.07322g/mol
• Monoisotopic Mass: 383.07322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-Tert-butyl 3-methyl 3-(4-bromophenyl)pyrrolidine-1,3-dicarboxylate

Comprehensive Overview of 1-Tert-butyl 3-methyl 3-(4-bromophenyl)pyrrolidine-1,3-dicarboxylate (CAS No. 2680875-56-1)

In the realm of organic chemistry and pharmaceutical research, 1-Tert-butyl 3-methyl 3-(4-bromophenyl)pyrrolidine-1,3-dicarboxylate (CAS No. 2680875-56-1) has emerged as a compound of significant interest. This pyrrolidine derivative is widely recognized for its potential applications in drug discovery, particularly in the synthesis of bioactive molecules. The compound's unique structural features, including the tert-butyl and methyl ester groups, contribute to its versatility in organic transformations.

The 4-bromophenyl moiety in this compound is a key functional group that enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in the development of small-molecule therapeutics, a hot topic in modern medicinal chemistry. Researchers are increasingly exploring pyrrolidine-based scaffolds due to their prevalence in FDA-approved drugs, making this compound a valuable building block.

From a synthetic perspective, 1-Tert-butyl 3-methyl 3-(4-bromophenyl)pyrrolidine-1,3-dicarboxylate serves as an intermediate in the preparation of more complex heterocyclic compounds. Its dicarboxylate functionality allows for selective modifications, enabling chemists to tailor its properties for specific applications. This aligns with the growing demand for customizable synthons in high-throughput screening and combinatorial chemistry.

Recent trends in green chemistry have also spotlighted compounds like this, as researchers seek eco-friendly alternatives to traditional reagents. The bromophenyl group, for instance, can facilitate metal-catalyzed reactions under mild conditions, reducing energy consumption and waste generation. This resonates with the broader scientific community's focus on sustainable synthesis.

In addition to its synthetic utility, CAS No. 2680875-56-1 has garnered attention in computational chemistry. Molecular docking studies often employ such pyrrolidine derivatives to investigate ligand-protein interactions, a critical step in drug design. The compound's rigid yet flexible structure makes it an ideal candidate for probing binding sites in enzymes and receptors.

The pharmaceutical industry's shift toward targeted therapies has further amplified the relevance of this compound. Its tert-butyl group enhances lipophilicity, a property crucial for improving drug bioavailability—a frequent search query among researchers optimizing ADME profiles. Moreover, the methyl ester can be hydrolyzed to a carboxylic acid, enabling further derivatization for prodrug strategies.

Analytical characterization of 1-Tert-butyl 3-methyl 3-(4-bromophenyl)pyrrolidine-1,3-dicarboxylate typically involves techniques like NMR, HPLC, and mass spectrometry. These methods ensure purity and confirm structural integrity, addressing the stringent quality control requirements of GMP-compliant manufacturing. Such rigor is essential given the compound's potential use in preclinical development.

Beyond pharmaceuticals, this pyrrolidine dicarboxylate finds utility in material science. Its aromatic bromine atom can participate in polymerization reactions, contributing to the synthesis of functional polymers with applications in electronics and coatings. This interdisciplinary appeal underscores the compound's broad applicability.

As the scientific community continues to explore structure-activity relationships (SAR), compounds like CAS No. 2680875-56-1 will remain at the forefront of innovation. Its balanced combination of reactivity and stability makes it a cornerstone in both academic and industrial research, answering the growing demand for high-value intermediates in modern chemistry.